Cas no 105595-59-3 (2-(2-aminoethyl)propane-1,3-diol)

2-(2-Aminoethyl)propane-1,3-diol is a versatile aliphatic amino alcohol with a branched structure, featuring both primary amine and hydroxyl functional groups. This compound is valued for its bifunctional reactivity, enabling applications in organic synthesis, polymer chemistry, and as a building block for specialty chemicals. The presence of multiple hydroxyl groups enhances its solubility in polar solvents, while the amine group facilitates its use as a crosslinking agent or intermediate in pharmaceuticals and agrochemicals. Its stable, crystalline form ensures ease of handling and storage. The compound’s balanced hydrophilicity and reactivity make it suitable for formulations requiring controlled amine-alcohol interactions.

2-(2-aminoethyl)propane-1,3-diol structure

105595-59-3 structure

Product Name:2-(2-aminoethyl)propane-1,3-diol

CAS No:105595-59-3

MF:C₅H₁₃NO₂

MW:119.162221670151

CID:1157546

PubChem ID:23009866

Update Time:2025-10-05

2-(2-aminoethyl)propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

- 1,3-Propanediol, 2-(2-aminoethyl)-
- 2-(2-aminoethyl)propane-1,3-diol
- 4-amino-2-hydroxymethyl-1-butanol
- DTXSID60629771
- SCHEMBL1131652
- AKOS004120723
- DB-332003
- EN300-1600613
- 105595-59-3
- Inchi： 1S/C5H13NO2/c6-2-1-5(3-7)4-8/h5,7-8H,1-4,6H2
- InChI Key： VTYBYCXLGOZQPN-UHFFFAOYSA-N
- SMILES： OCC(CO)CCN

Computed Properties

Exact Mass: 119.094628657g/mol
Monoisotopic Mass: 119.094628657g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 4
Complexity: 45.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.5
Topological Polar Surface Area: 66.5Å²

2-(2-aminoethyl)propane-1,3-diol Pricemore >>

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Enamine	EN300-1600613-50mg	2-(2-aminoethyl)propane-1,3-diol	105595-59-3	95.0%	50mg	$347.0	2023-09-23
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